Cas no 21404-91-1 (1-(1-azepanyl)-2-methyl-2-propanamine)

• Product Name: 1-(1-azepanyl)-2-methyl-2-propanamine
• CAS No: 21404-91-1
• MF: C₁₀H₂₂N₂
• MW: 170.295082569122
• MDL: MFCD07801198
• CID: 249694
• PubChem ID: 6485704
• Update Time: 2025-04-19

1-(1-azepanyl)-2-methyl-2-propanamine Chemical and Physical Properties

Names and Identifiers

• 1-(Azepan-1-yl)-2-methylpropan-2-amine
• 1-(1-azepanyl)-2-methyl-2-propanamine(SALTDATA: FREE)
• 1H-Azepine-1-ethanamine,hexahydro-a,a-dimethyl-
• 2-AZEPAN-1-YL-1,1-DIMETHYL-ETHYLAMINE
• 1H-Azepine-1-ethanamine,hexahydro-a,a-dimethyl
• 1H-Azepine-1-ethanamine, hexahydro-a,a-dimethyl-
• AKOS005171551
• WAA40491
• MFCD07801198
• DTXSID10424536
• 1-(1-azepanyl)-2-methyl-2-propanamine
• 21404-91-1
• BB 0219894

• MDL： MFCD07801198
• Inchi： 1S/C10H22N2/c1-10(2,11)9-12-7-5-3-4-6-8-12/h3-9,11H2,1-2H3
• InChI Key： IPTQCHXUONPDGI-UHFFFAOYSA-N
• SMILES： N1(CCCCCC1)CC(C)(C)N

Computed Properties

• Exact Mass: 170.17800
• Monoisotopic Mass: 170.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.3A^2
• XLogP3: 1.1

Experimental Properties

• Density: 0.898
• Boiling Point: 230.2°C at 760 mmHg
• Flash Point: 90°C
• Refractive Index: 1.474
• PSA: 29.26000
• LogP: 2.23790
• Vapor Pressure: 0.1±0.5 mmHg at 25°C

1-(1-azepanyl)-2-methyl-2-propanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)